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Introduction

Ethyl 2-(1-hydroxycyclohexyl)acetate is a valuable bifunctional organic compound, featuring
both a hydroxyl group and an ester moiety. This structure makes it a versatile intermediate in
organic synthesis, particularly in the pharmaceutical and fragrance industries. Its utility as a
building block for more complex molecules necessitates a thorough understanding of its
physicochemical properties. These properties are critical for optimizing reaction conditions,
developing purification methods, and ensuring the quality and stability of synthesized products.
This guide provides a comprehensive overview of the known physicochemical characteristics of
Ethyl 2-(1-hydroxycyclohexyl)acetate, details standard experimental protocols for their
determination, and illustrates a common synthetic workflow.

Physicochemical Data

The quantitative physicochemical properties of Ethyl 2-(1-hydroxycyclohexyl)acetate are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C10H1803 [1]
Molecular Weight 186.25 g/mol [1][2]
Appearance Colorless liquid [1]
Melting Point 63-64 °C [1]
Boiling Point 143-146 °C at 27 Torr [1]
Density (Predicted) 1.058 + 0.06 g/cm?3 [1]
pKa (Predicted) 14.52 £0.20 [1]
Soluble in organic solvents
Solubility such as alcohols, ethers, and [1]
esters.
CAS Number 5326-50-1 [1112]

Experimental Protocols

Detailed experimental protocols for the determination of the key physicochemical properties of

Ethyl 2-(1-hydroxycyclohexyl)acetate are not extensively published. However, the following

are standard and widely accepted laboratory methods for characterizing similar organic

compounds.

Melting Point Determination

The melting point is a crucial indicator of purity for a solid compound.

o Apparatus: Thiele tube or a digital melting point apparatus, thermometer, capillary tubes

(sealed at one end).

e Procedure:

o A small amount of finely powdered, dry Ethyl 2-(1-hydroxycyclohexyl)acetate is packed

into a capillary tube to a height of 2-3 mm.
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The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil) or into the heating block of a melting point apparatus.

The sample is heated slowly and evenly, at a rate of approximately 1-2 °C per minute as
the expected melting point is approached.

The temperature range is recorded from the point at which the first droplet of liquid
appears to the point at which the entire sample has melted into a clear liquid. A narrow
melting range (e.g., 0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination

Given that this compound has a relatively high boiling point, determination under reduced

pressure is common to prevent decomposition.

o Apparatus: A small test tube or fusion tube, a capillary tube (sealed at one end), a

thermometer, and a heating apparatus (e.g., Thiele tube or aluminum block).

e Procedure:

[e]

A small amount of the liquid sample (a few milliliters) is placed in the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the
open end submerged in the liquid.

The fusion tube is attached to a thermometer and heated gently.

As the liquid heats, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is continued until a steady stream of bubbles is observed, and then the heat
source is removed.

The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop.
The boiling point is the temperature at which the liquid just begins to enter the capillary
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tube.

o When performing this under vacuum, the pressure must be recorded alongside the boiling
point.

Density Determination

The density of liquid Ethyl 2-(1-hydroxycyclohexyl)acetate can be determined using a
pycnometer or by direct mass and volume measurements.

o Apparatus: A pycnometer (a glass flask with a specific volume), an analytical balance, and a
graduated cylinder.

e Procedure (using a graduated cylinder):
o The mass of a clean, dry 50 mL graduated cylinder is recorded to the nearest milligram.

o Approximately 25 mL of the liquid is added to the graduated cylinder, and the precise
volume is read from the bottom of the meniscus.

o The total mass of the graduated cylinder and the liquid is recorded.

o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder.

o The density is calculated using the formula: Density = Mass / Volume. This procedure
should be repeated to ensure accuracy.

Solubility Determination

Qualitative solubility tests provide information about the polarity and functional groups present
in a molecule.

o Apparatus: Small test tubes, a vortex mixer (optional), and a selection of solvents.
e Procedure:

o Approximately 0.1 g of the compound is placed in a small test tube.
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o 3 mL of a solvent (e.g., water, diethyl ether, ethanol, 5% NaOH, 5% HCI) is added in
portions, with vigorous shaking after each addition.

o The compound is considered soluble if it completely dissolves at this concentration.

o For Ethyl 2-(1-hydroxycyclohexyl)acetate, its known solubility in organic solvents like
alcohols, ethers, and esters would be confirmed through this method. Its solubility in water
would likely be low due to the relatively large nonpolar cyclohexyl and ethyl groups.

Synthetic Workflow: The Reformatsky Reaction

A common and effective method for the synthesis of 3-hydroxy esters such as Ethyl 2-(1-
hydroxycyclohexyl)acetate is the Reformatsky reaction. This reaction involves the
condensation of a ketone (in this case, cyclohexanone) with an a-halo ester (ethyl
bromoacetate) in the presence of metallic zinc.

Reactants:
Cyclohexanone Add
Ethyl Bromoacetate
Zinc Dust Purification:

Reaction Setup: Aqueous Workup: Wash with NaHCO:s (aq) Final Product:
Solvent
(e.g., THF)

Nitrogen Atmosphere After Sh reflux Add 10% Sulfuric Acid [ °c€=2 Dry over MgSOs solate Ethyl 2-(1-hydroxycyclohexyl)acetate

Reflux Extract with Ethyl Acetate Concentrate under (Colorless Oil)
Reduced Pressure

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 2-(1-hydroxycyclohexyl)acetate via the
Reformatsky reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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